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Compound of Interest

Compound Name: AMG 925 (HCl)

Cat. No.: B2464784 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering solubility

issues with AMG 925 (HCl) in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is AMG 925 and what are its cellular targets?

AMG 925 is a potent, selective, and orally bioavailable dual inhibitor of FMS-like tyrosine

kinase 3 (FLT3) and cyclin-dependent kinase 4 (CDK4).[1][2][3] It has shown efficacy in

inhibiting the proliferation of various cancer cell lines, particularly in acute myeloid leukemia

(AML).[1][3][4] AMG 925 has also been shown to be effective against FLT3 mutants that are

resistant to other FLT3 inhibitors.[5][6]

Q2: I am observing precipitation when I add my AMG 925 (HCl) stock solution to my cell

culture medium. What is the cause?

Precipitation of small molecule inhibitors like AMG 925 in aqueous solutions such as cell culture

media is a common challenge. This is often due to the hydrophobic nature of the compound.[7]

Key reasons for precipitation include:

Low Aqueous Solubility: AMG 925 is reported to be insoluble in water and ethanol.[8]
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"Salting Out" Effect: When a concentrated stock solution, typically in DMSO, is rapidly diluted

into the aqueous environment of the cell culture media, the compound can "crash" out of the

solution.[7]

High Final Concentration: The intended final concentration of AMG 925 in your experiment

might exceed its solubility limit in the specific cell culture medium being used.[7]

Media Composition: Components within the cell culture medium, such as salts and proteins,

can interact with the compound and reduce its solubility.[7]

Q3: There seems to be conflicting information regarding the solubility of AMG 925 in DMSO.

What is the correct solubility?

There are varying reports on the solubility of AMG 925 in DMSO. Some sources indicate a low

solubility of 0.01 mg/mL (approximately 0.02 mM)[8], while others report a solubility of 10 mM.

[1][9] This discrepancy may be due to differences in the solid form of the compound (e.g., free

base vs. HCl salt), the purity of the DMSO, and the methods used to determine solubility. It is

crucial to use fresh, high-quality DMSO, as moisture absorption can reduce solubility.[8]

Q4: What is the recommended solvent for preparing AMG 925 stock solutions?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for dissolving AMG

925 for in vitro studies.[1][8][9][10]

Q5: What is the maximum concentration of DMSO that is safe for my cells?

Most cell lines can tolerate a final DMSO concentration of up to 0.5%, with 0.1% being a widely

accepted and safer limit for minimizing solvent-induced artifacts.[11] It is always best practice

to include a vehicle control (media with the same final concentration of DMSO) in your

experiments.

Troubleshooting Guides
Issue 1: Precipitate forms immediately upon adding
AMG 925 stock to cell culture media.
This is a classic sign of the "salting out" effect.
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Troubleshooting Steps:

Serial Dilution: Instead of a single large dilution, perform a serial dilution of your

concentrated DMSO stock in fresh DMSO to create an intermediate stock. Then, add the

intermediate stock to your pre-warmed cell culture media.[7][11]

Increase Final Volume of Media: Adding the DMSO stock to a larger volume of media while

vortexing or gently mixing can help to disperse the compound more rapidly and prevent

localized high concentrations that lead to precipitation.

Optimize DMSO Concentration: While keeping the final DMSO concentration as low as

possible, you might need to slightly increase it to maintain solubility. Remember to adjust

your vehicle control accordingly.

Issue 2: My prepared AMG 925 solution is not clear, or I
see particles in my stock solution.
This indicates that the compound has not fully dissolved in the solvent.

Troubleshooting Steps:

Gentle Warming: Warm the stock solution in a 37°C water bath for 10-15 minutes to aid

dissolution.[1]

Sonication: Briefly sonicate the stock solution in an ultrasonic bath.[1] Be cautious with the

duration and power to avoid potential degradation of the compound.

Fresh Solvent: Ensure you are using fresh, anhydrous grade DMSO.[8] Older DMSO can

absorb moisture, which can negatively impact the solubility of hydrophobic compounds.

Data Presentation
Table 1: Reported Solubility of AMG 925
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Solvent Reported Solubility Source(s)

DMSO 0.01 mg/mL (~0.02 mM) [8]

DMSO 10 mM [1][9]

Water Insoluble [8]

Ethanol Insoluble [8]

Chloroform 500 µg/ml [12]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AMG 925 Stock
Solution in DMSO
Materials:

AMG 925 (HCl) powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Procedure:

Calculate the required mass of AMG 925 (HCl) for your desired volume of 10 mM stock

solution (Molecular Weight of HCl salt: ~508.02 g/mol )[10].

Weigh the calculated amount of AMG 925 (HCl) powder and place it in a sterile

microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to the tube.

To aid dissolution, gently warm the tube in a 37°C water bath for 10-15 minutes and/or

sonicate briefly.

Visually inspect the solution to ensure there are no visible particles.
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Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Treating Cells with AMG 925
Materials:

10 mM AMG 925 stock solution in DMSO

Pre-warmed cell culture medium

Cells plated in appropriate culture vessels

Procedure:

Thaw an aliquot of the 10 mM AMG 925 stock solution.

Perform a serial dilution of the stock solution in DMSO if a very low final concentration is

required. This helps to avoid precipitation upon addition to the aqueous media.

For a final concentration of 10 µM with a final DMSO concentration of 0.1%, a 1:1000 dilution

is needed. It is recommended to first create an intermediate dilution. For example, dilute the

10 mM stock 1:100 in pre-warmed media to get a 100 µM working solution.

Add the appropriate volume of the 100 µM working solution to your cells.

Gently swirl the plate or flask to ensure even distribution of the compound.

Prepare a vehicle control by adding the same final concentration of DMSO to a separate set

of cells.

Incubate the cells for the desired experimental duration.

Visualizations
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Troubleshooting AMG 925 Solubility Issues

Start: Solubility Issue
(Precipitation/Cloudiness)

Check Stock Solution:
Is it clear?

Action:
1. Use fresh, anhydrous DMSO.

2. Gentle warming (37°C).
3. Brief sonication.

No

Adding to Media:
Precipitation occurs?

Yes

Action:
1. Perform serial dilution in media.

2. Add stock to larger volume of media.
3. Ensure rapid mixing.

Yes

Success:
Homogeneous solution

No

Issue Persists:
Consider solubility limit in media.
Re-evaluate final concentration.

Click to download full resolution via product page

Caption: Troubleshooting workflow for AMG 925 solubility.
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Caption: AMG 925 dual inhibition of FLT3 and CDK4 pathways.
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General Experimental Workflow with AMG 925

1. Prepare Concentrated
Stock in DMSO

3. Prepare Treatment Media
(with serial dilution if needed) 2. Plate Cells

5. Treat Cells with
AMG 925 or Vehicle

4. Prepare Vehicle Control
(DMSO in media)

6. Incubate for
Desired Duration

7. Perform Downstream
Analysis

Click to download full resolution via product page

Caption: Experimental workflow for cell treatment with AMG 925.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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Contact
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